N-hexadecylbenzamide

• IUPAC Name: N-hexadecylbenzamide
• InChI: InChI=1S/C23H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-24-23(25)22-19-16-15-17-20-22/h15-17,19-20H,2-14,18,21H2,1H3,(H,24,25)
• InChI Key: SYMHECFNEKMWIA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCNC(=O)C1=CC=CC=C1
• Molecular Formula: C23H39NO
• DSSTOX Substance ID: DTXSID60391446
• Molecular Weight: 345.6 g/mol
• CAS RN: 82684-41-1

Description

N-Hexadecylbenzamide is a chemical compound with the molecular formula C23H39NO. It contains a total of 64 bonds, including 25 non-H bonds, 7 multiple bonds, 16 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 secondary amide (aromatic).

Synthesis Analysis

Benzamides, such as N-hexadecylbenzamide, can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient. Another approach involves retrosynthetic analysis, a technique frequently applied in organic synthesis.

Molecular Structure Analysis

The molecular structure of N-hexadecylbenzamide can be analyzed using high-performance liquid chromatography (HPLC) and exoglycosidase enzyme array digestions.

Chemical Reactions Analysis

The chemical reactions involving N-hexadecylbenzamide can be studied using various electroanalytical tools. Precipitation gravimetry is another analytical technique that uses a precipitation reaction to separate ions from a solution.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-hexadecylbenzamide can be predicted using deep learning models. These models can conduct a preliminary screening of chemical compounds in-silico.

Scientific Research Applications

Antioxidant and Antibacterial Activities

• Scientific Field: Biochemistry
• Summary of Application: N-hexadecylbenzamide has been used in the synthesis of novel benzamide compounds, which have shown promising antioxidant and antibacterial activities. These compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives.
• Methods of Application: The products were purified and analyzed using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods. The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity.
• Results: Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards. One of the benzamide compounds has been shown to exhibit effective metal chelate activity. The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs.

Antiviral Agents

• Scientific Field: Virology
• Summary of Application: N-hexadecylbenzamide has been used in the design and synthesis of new 4-(2-nitrophenoxy)benzamide derivatives as potential antiviral agents.
• Methods of Application: The molecular docking of the designed compounds against deubiquitinase enzymes of viruses such as Adenovirus, HSV-1, coxsackievirus, and SARS-CoV-2 was carried out. In vitro antiviral screening against these viruses was also conducted.
• Results: The biological data showed very strong to strong antiviral activities with IC50 values ranging from 10.22 to 44.68 μM against Adenovirus, HSV-1, and coxsackievirus. Compounds 8c, 8d, 10b, and 8a were found to be the most potent against Adenovirus, HSV-1, coxsackievirus, and SAR-CoV-2, respectively. Also, the CC50 values of the examined compounds ranged from 72.93 to 120.50 μM.

Safety And Hazards

N-Hexadecylbenzamide should be handled with care to avoid dust formation. Breathing its mist, gas, or vapors should be avoided. Contact with skin and eyes should also be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition.